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Compound of Interest

Compound Name: 2,2-dihydroxyacetic Acid

Cat. No.: B7802653 Get Quote

For researchers, scientists, and drug development professionals, 2,2-dihydroxyacetic acid,

also known as glyoxylic acid monohydrate, represents a pivotal molecule with significant

implications in both metabolic pathways and synthetic chemistry. This guide provides a critical

review of published research on this compound, offering an objective comparison with relevant

alternatives and supported by experimental data.

2,2-Dihydroxyacetic acid (C₂H₄O₄, Molar Mass: 92.05 g/mol ) is an endogenous metabolite

that plays a crucial role as an intermediate in the glyoxylate cycle.[1] This metabolic pathway is

essential for organisms like plants and bacteria to convert fatty acids into carbohydrates.[1]

Beyond its biological significance, its dual functionality, possessing both a carboxylic acid and a

hydrated aldehyde group, makes it a versatile reagent in organic synthesis.[2][3] This review

delves into its chemical reactivity, biological functions, and applications, presenting a

comparative analysis with other relevant compounds.

Comparative Analysis of Chemical Properties and
Reactivity
While structurally simple, 2,2-dihydroxyacetic acid exhibits distinct reactivity compared to

other small organic acids. A key area of comparison is its oxidation potential.
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Compound
Reaction
Condition

Products of
Oxidation

Kinetic Rate Reference

2,2-

Dihydroxyacetic

Acid (Glyoxylic

Acid)

Wet air oxidation

(120-245 °C,

0.345-1.380 MPa

O₂)

Oxalic acid, CO₂,

H₂O

Oxidation is less

demanding
[4]

Oxalic Acid

Wet air oxidation

(120-245 °C,

0.345-1.380 MPa

O₂)

CO₂, H₂O

Requires more

severe

conditions for

oxidation

[4]

Glycolic Acid
Oxidation with

Thallium(III)
Glyoxylic acid - [2]

Table 1: Comparison of Oxidation of 2,2-Dihydroxyacetic Acid and Related Compounds. This

table summarizes the conditions and outcomes of the oxidation of 2,2-dihydroxyacetic acid
and its close structural relatives, highlighting the differences in their reactivity.

The dual functionality of 2,2-dihydroxyacetic acid makes it a valuable C2 building block in

organic synthesis. It participates in a variety of reactions, including the synthesis of heterocyclic

compounds. One notable application is in the synthesis of 3-aminocoumarone derivatives,

which have shown significant activity in chemiluminescence reactions.

Biological Role and Comparison with Other
Metabolites
2,2-dihydroxyacetic acid is a central player in the glyoxylate cycle, a metabolic pathway that

bypasses the decarboxylation steps of the tricarboxylic acid (TCA) cycle. This allows organisms

to synthesize carbohydrates from two-carbon compounds like acetyl-CoA.

In the context of human health, the metabolism of 2,2-dihydroxyacetic acid is critically

important. A deficiency in the enzyme alanine-glyoxylate aminotransferase (AGT), which is

responsible for the conversion of glyoxylate to glycine, leads to the buildup of glyoxylate. This

excess glyoxylate is then oxidized to oxalate, resulting in a rare genetic disorder known as

primary hyperoxaluria type 1 (PH1).[5][6][7][8][9] This condition is characterized by the
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accumulation of calcium oxalate crystals in the kidneys and other tissues, leading to recurrent

kidney stones and potential renal failure.[5][6][7][8][9]

A comparison with pyruvic acid, another key α-keto acid, highlights their distinct metabolic

roles. While both are central intermediates, pyruvic acid is a primary product of glycolysis and a

key entry point into the TCA cycle for energy production in most organisms. In contrast, 2,2-
dihydroxyacetic acid's primary role is in the anabolic glyoxylate cycle.

Metabolite
Primary Metabolic
Pathway

Key Function
Associated
Pathology (Human)

2,2-Dihydroxyacetic

Acid (Glyoxylate)
Glyoxylate Cycle

Anabolic conversion

of fats to

carbohydrates (in

certain organisms)

Primary Hyperoxaluria

Type 1 (in case of

metabolic defects)

Pyruvic Acid Glycolysis, TCA Cycle

Central hub in

carbohydrate

metabolism for energy

production

Lactic acidosis (in

anaerobic conditions)

Oxalic Acid
End product of

glyoxylate metabolism
-

Hyperoxaluria (leading

to kidney stones)

Table 2: Functional Comparison of 2,2-Dihydroxyacetic Acid and Other Key Metabolites. This

table outlines the primary metabolic roles and associated pathologies of 2,2-dihydroxyacetic
acid in comparison to pyruvic acid and oxalic acid.

Experimental Protocols
To facilitate further research, detailed methodologies for key experiments cited in the literature

are provided below.

Synthesis of 3-Aminocoumarone Derivatives
While a specific protocol for "3-aminocoumarone" was not found, a closely related synthesis of

3-aminobenzofuran derivatives, which share a similar core structure and are also synthesized
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from precursors that can be derived from 2,2-dihydroxyacetic acid chemistry, is detailed. This

provides a relevant experimental workflow.

Experimental Workflow for the Synthesis of 3-Aminobenzofuran Derivatives
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Step 1: Etherification

Step 2: Cyclization

Step 3: N-Alkylation/Arylation

2-Hydroxybenzonitrile

K2CO3, DMF

4-(Bromomethyl)pyridine

2-((Pyridin-4-yl)methoxy)benzonitrile

2-((Pyridin-4-yl)methoxy)benzonitrile

t-BuOK, DMF, 80°C

3-Amino-2-(pyridin-4-yl)benzofuran

3-Amino-2-(pyridin-4-yl)benzofuran

Base, Solvent

Benzyl halide/aryl halide

Final 3-Aminobenzofuran Derivative
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Acetyl-CoA

Citrate

Citrate Synthase

Malate

Oxaloacetate

Isocitrate

Aconitase

Glyoxylate
(2,2-Dihydroxyacetic acid)

Isocitrate Lyase

Succinate

Isocitrate Lyase

Malate Synthase Fumarate

Succinate Dehydrogenase

Fumarase

Malate Dehydrogenase
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Glycolate

Glyoxylate
(2,2-Dihydroxyacetic acid)

GO

Glycine

AGT

Oxalate

LDH

Alanine-Glyoxylate
Aminotransferase (AGT)

(Deficient in PH1)
Glycolate Oxidase Lactate Dehydrogenase

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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